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Compound of Interest

Compound Name: 2-Bromopyridine

Cat. No.: B144113

Introduction: 2-Bromopyridine (CAS No: 109-04-6) is a colorless to pale yellow liquid widely
utilized as a key intermediate in the synthesis of various pharmaceutical compounds, including
certain antiretroviral, antihistamine, and antiarrhythmic drugs.[1] Despite its utility, 2-
Bromopyridine presents significant health and safety hazards, including high acute toxicity,
flammability, and corrosivity. This guide is intended for researchers, scientists, and drug
development professionals, providing comprehensive safety data, detailed handling protocols,
and emergency procedures to ensure its safe use in a laboratory setting. Adherence to the
precautions outlined is critical to mitigate risks and maintain a safe research environment.

Section 1: Hazard Identification and Classification

2-Bromopyridine is classified as a hazardous substance under the Globally Harmonized
System (GHS). The primary hazards are its high acute toxicity via oral and dermal routes, and
its flammable nature. The signal word for this chemical is "Danger!".[1]

Table 1: GHS Hazard Classification for 2-Bromopyridine
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GHS Classification Hazard Code Hazard Statement

Flammable liquid and vapor.[1]

Flammable liquids H226

[2]
Acute toxicity, Oral H301 Toxic if swallowed.[1][2]
Acute toxicity, Dermal H310 Fatal in contact with skin.[1][2]
Skin corrosion/irritation H315 Causes skin irritation.[1][2]
Serious eye damage/eye H319 Causes serious eye irritation.
irritation [1][2]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1][2]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Bromopyridine is fundamental to its
safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Bromopyridine

Property Value

Molecular Formula CsHaBrN[1][3]

Molecular Weight 157.996 g/mol [3]

Appearance Colorless to pale yellow liquid.[1]
Boiling Point 192-194 °C @ 760 mmHg.[1][4][5]
Flash Point 54.4 °C (130 °F).[3][4]

Density 1.657 g/cm3 at 25 °C.[4][5]

Water Solubility 2.5¢g/L at 20 °C.[1]

Autoignition Temperature >400 °C.[1][6]

Vapor Pressure 0.8 £ 0.3 mmHg at 25°C.[3]
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Section 3: Toxicological Data

2-Bromopyridine is highly toxic. Exposure through ingestion or skin contact can be life-
threatening. Symptoms of overexposure may include a burning sensation, coughing, wheezing,
headache, nausea, and vomiting.[4]

Table 3: Acute Toxicity Values for 2-Bromopyridine

Test Type Species Route Value
LD50 (Lethal Dose, Rat oral 92 mg/kg[LIAI6]
a ra m
50%) 9
LD50 (Lethal Dose, ]
Rabbit Dermal 81.5 mg/kg[1][6]

50%)

Section 4: Safe Handling and Storage Protocols

Strict protocols must be followed to minimize exposure and prevent accidents.

Experimental Protocol: Engineering Controls

» Ventilation: Always handle 2-Bromopyridine in a well-ventilated area. All procedures that
may generate vapors or aerosols must be conducted inside a certified chemical fume hood.

[6][7]

o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[6]

« Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[6] Keep
away from open flames, hot surfaces, and sparks. Implement measures to prevent the
buildup of electrostatic charge, such as grounding and bonding containers during transfer.[1]

[4]

Experimental Protocol: Personal Protective Equipment
(PPE)
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o Eye/Face Protection: Wear chemical safety goggles and a face shield that conform to EU
EN166 or NIOSH standards.[6][7]

¢ Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.qg., nitrile, neoprene) inspected for
integrity before use. Use proper glove removal technique to avoid skin contact.[7]

o Clothing: Wear a flame-retardant lab coat, long pants, and closed-toe shoes. For larger
guantities or tasks with a high risk of splashing, a chemical-resistant apron or full suit is
required.[1][7]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA or European Standard EN 149 approved full-facepiece airline
respirator in positive pressure mode with emergency escape provisions.[8]

Experimental Protocol: Handling and Storage

e Handling:

o

Avoid all contact with skin, eyes, and clothing.[4][9]

[e]

Avoid breathing vapors or mist.[4][9]

o

Do not eat, drink, or smoke in the handling area.[1][7]

[¢]

Wash hands thoroughly after handling.[1][7]

[¢]

Use only non-sparking tools.[1][7]

o Storage:

o

Store in a cool, dry, and well-ventilated place.[4][7]

[¢]

Keep the container tightly closed and upright to prevent leakage.[4][9]

[e]

Store locked up or in an area accessible only to authorized personnel.[7]
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o Store away from incompatible materials such as strong oxidizing agents, strong acids,
acid chlorides, azo diazo compounds, and hydrazine.[1][3][5]

Section 5: Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Table 4: First Aid Measures for 2-Bromopyridine Exposure

Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation i I
artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[4][7]

Immediately remove all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ] )
water for at least 15 minutes. Seek immediate

medical attention.[4][7]

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, removing contact
Eye Contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.[4][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[4][7]

Experimental Protocol: Accidental Release

o Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation. Remove all
sources of ignition.[4][7]

o Protect: Wear full PPE, including respiratory protection.[1][4] Avoid breathing vapors and
prevent contact with skin and eyes.[1]
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» Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[4] Cover drains and contain the spill with inert absorbent material such as sand,
earth, or vermiculite.[1]

o Clean-Up: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[7]

» Decontaminate: Clean the affected area and all equipment thoroughly.[1]

Experimental Protocol: Fire-Fighting
o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4]

o Specific Hazards: The substance is flammable and vapors may form explosive mixtures with
air.[6] Vapors are heavier than air and may travel to a source of ignition and flash back.[1]
Hazardous decomposition products include toxic fumes of nitrogen oxides (NOx), carbon
monoxide (CO), and hydrogen bromide gas.[4][10]

o Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[1][4] Use water spray to cool unopened containers.[4]

Section 6: Disposal Considerations

Waste material must be treated as hazardous waste.

» Containers: Do not reuse empty containers. Handle uncleaned containers as you would the
product itself.

» Disposal Method: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations.[7] This should be carried out by a licensed waste
disposal company.[11]

Section 7: Visualized Workflows

To aid in the practical application of these protocols, the following diagrams illustrate key logical
and experimental workflows for handling 2-Bromopyridine.
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Preparation Phase Handling Phase Post-Handling Phase

1. Risk Assessment 2. PPE Selection 3. Engineering Controls 4. Chemical Handling 5. Secure Storage 6. Waste Collection 7. Decontamination 8. Final Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Bromopyridine from preparation to
disposal.

1. Pre-Experiment Setup

Review SDS & Procedure
Don Appropriate PPE

|2. Reagent Preparation (in Fume Houd)|

Measure 2-Bromopyridine
Dissolve in Solvent

3. Reaction Execution

Assemble Grounded Glassware

Run Reaction Under Inert
Atmosphere & Monitor

4. Workup & Isolation

Quench Reaction Carefully
Extract & Purify Product

5. Post-Experiment Cleanup

Segregate Halogenated
Organic Waste
Decontaminate Glassware &
Work Surface

Click to download full resolution via product page

Caption: A typical experimental workflow incorporating safety checkpoints for 2-
Bromopyridine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b144113?utm_src=pdf-body-img
https://www.benchchem.com/product/b144113?utm_src=pdf-body
https://www.benchchem.com/product/b144113?utm_src=pdf-body-img
https://www.benchchem.com/product/b144113?utm_src=pdf-body
https://www.benchchem.com/product/b144113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b144113#2-bromopyridine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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